methyl 1-(2-bromobenzoyl)-4-piperidinecarboxylate
Overview
Description
Methyl 1-(2-bromobenzoyl)-4-piperidinecarboxylate, also known as MBBC, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. MBBC is a synthetic compound that is commonly used as a reagent in organic chemistry reactions. Its unique properties make it a valuable tool for scientists studying various biological processes.
Mechanism of Action
The mechanism of action of methyl 1-(2-bromobenzoyl)-4-piperidinecarboxylate is not well understood. However, it is believed that this compound acts as an inhibitor of the dopamine transporter. This inhibition results in an increase in the concentration of dopamine in the brain, leading to various physiological and biochemical effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are still being studied. However, it is believed that this compound can affect various processes in the brain, including dopamine release, uptake, and metabolism. This compound has been shown to increase the concentration of dopamine in the brain, leading to increased locomotor activity and reward-seeking behavior.
Advantages and Limitations for Lab Experiments
Methyl 1-(2-bromobenzoyl)-4-piperidinecarboxylate has several advantages and limitations for use in lab experiments. One of the main advantages of this compound is its ability to selectively bind to DAT, making it a valuable tool for studying the role of dopamine in various biological processes. However, one limitation of this compound is its potential toxicity. This compound has been shown to be toxic to certain cells, making it important to use caution when handling the compound.
Future Directions
There are several potential future directions for research involving methyl 1-(2-bromobenzoyl)-4-piperidinecarboxylate. One area of interest is the development of new compounds that target DAT. Researchers are also investigating the potential therapeutic applications of compounds that target DAT, including the treatment of addiction and other neurological disorders. Additionally, there is ongoing research into the safety and toxicity of this compound and related compounds.
Scientific Research Applications
Methyl 1-(2-bromobenzoyl)-4-piperidinecarboxylate has several potential applications in scientific research. One of the most significant uses of this compound is in the synthesis of compounds that target the dopamine transporter (DAT). DAT is a protein that plays a critical role in the regulation of dopamine levels in the brain. This compound can be used to synthesize compounds that selectively bind to DAT, making it a valuable tool for studying the role of dopamine in various biological processes.
properties
IUPAC Name |
methyl 1-(2-bromobenzoyl)piperidine-4-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16BrNO3/c1-19-14(18)10-6-8-16(9-7-10)13(17)11-4-2-3-5-12(11)15/h2-5,10H,6-9H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BLSXVXNUOBVLRR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1CCN(CC1)C(=O)C2=CC=CC=C2Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16BrNO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401231260 |
Source
|
| Record name | Methyl 1-(2-bromobenzoyl)-4-piperidinecarboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401231260 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
326.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
349615-85-6 |
Source
|
| Record name | Methyl 1-(2-bromobenzoyl)-4-piperidinecarboxylate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=349615-85-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Methyl 1-(2-bromobenzoyl)-4-piperidinecarboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401231260 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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